Cas no 1001899-07-5 ([(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate)

• Product name: [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate
• CAS No: 1001899-07-5
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6491330
• PubChem ID: 7292257

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26688085
• [(1-cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate
• Z16243535
• AKOS033477594
• 1001899-07-5
• [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C18H18N2O4/c1-12-13-6-2-3-7-14(13)24-16(12)17(22)23-10-15(21)20-18(11-19)8-4-5-9-18/h2-3,6-7H,4-5,8-10H2,1H3,(H,20,21)
• InChI Key： CNVCLJMOKHUALY-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)C2C=CC=CC=2O1)=O)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate

Comprehensive Analysis of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate (CAS No. 1001899-07-5)

The compound [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate (CAS No. 1001899-07-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core and a cyanocyclopentyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of both carbamoyl and carboxylate functional groups further enhances its versatility in chemical synthesis and drug design.

Recent trends in the scientific community highlight a growing demand for heterocyclic compounds like benzofuran derivatives, which are widely studied for their pharmacological properties. Researchers are particularly interested in how [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate interacts with biological targets, given its potential applications in enzyme inhibition and receptor modulation. This aligns with the broader search queries related to drug discovery and small molecule therapeutics, which dominate academic and industrial research discussions.

From a synthetic chemistry perspective, the cyanocyclopentyl group in this compound offers a strategic handle for further derivatization, enabling the creation of diverse analogs. This is particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The 3-methyl-1-benzofuran-2-carboxylate segment, on the other hand, is often associated with fluorescence properties, making the compound a candidate for molecular probes and imaging agents—areas gaining traction in biomedical research.

Environmental and green chemistry considerations are also pivotal when discussing [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate. With increasing scrutiny on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce such complex molecules. This resonates with search engine queries about biodegradable chemicals and low-toxicity intermediates, reflecting a shift toward environmentally conscious science.

In summary, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-methyl-1-benzofuran-2-carboxylate (CAS No. 1001899-07-5) represents a multifaceted compound with applications spanning drug development, material science, and biotechnology. Its structural features and functional groups make it a valuable building block for future innovations, addressing both scientific curiosity and industrial needs.